Cas no 1401997-31-6 (4-bromo-2-(methoxymethyl)-1,3-thiazole)
4-Bromo-2-(methoxymethyl)-1,3-thiazole is a versatile heterocyclic compound featuring a bromine substituent at the 4-position and a methoxymethyl group at the 2-position of the thiazole ring. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine atom facilitates further functionalization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the methoxymethyl group enhances solubility and modulates electronic properties. Its stability under standard conditions and compatibility with diverse reaction conditions underscore its utility in medicinal chemistry for constructing bioactive thiazole derivatives. The compound’s purity and well-defined reactivity profile ensure reproducibility in synthetic applications.
1401997-31-6 structure
Product Name:4-bromo-2-(methoxymethyl)-1,3-thiazole
CAS No:1401997-31-6
MF:C5H6BrNOS
MW:208.076239109039
CID:6210114
PubChem ID:117187092
Update Time:2025-07-02
4-bromo-2-(methoxymethyl)-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-(methoxymethyl)-1,3-thiazole
- 1401997-31-6
- EN300-1912817
-
- Inchi: 1S/C5H6BrNOS/c1-8-2-5-7-4(6)3-9-5/h3H,2H2,1H3
- InChI Key: YCWWPVXHMNIKBW-UHFFFAOYSA-N
- SMILES: BrC1=CSC(COC)=N1
Computed Properties
- Exact Mass: 206.93535g/mol
- Monoisotopic Mass: 206.93535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 93
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 50.4Ų
4-bromo-2-(methoxymethyl)-1,3-thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1912817-0.05g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 0.05g |
$612.0 | 2023-09-17 | ||
| Enamine | EN300-1912817-0.1g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 0.1g |
$640.0 | 2023-09-17 | ||
| Enamine | EN300-1912817-0.25g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 0.25g |
$670.0 | 2023-09-17 | ||
| Enamine | EN300-1912817-0.5g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 0.5g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1912817-1.0g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 1g |
$1458.0 | 2023-06-02 | ||
| Enamine | EN300-1912817-2.5g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 2.5g |
$1428.0 | 2023-09-17 | ||
| Enamine | EN300-1912817-5.0g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 5g |
$4226.0 | 2023-06-02 | ||
| Enamine | EN300-1912817-10.0g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 10g |
$6266.0 | 2023-06-02 | ||
| Enamine | EN300-1912817-1g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 1g |
$728.0 | 2023-09-17 | ||
| Enamine | EN300-1912817-5g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 5g |
$2110.0 | 2023-09-17 |
4-bromo-2-(methoxymethyl)-1,3-thiazole Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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